Cas no 1260676-79-6 (4-(Trifluoromethyl)pyrimidine-5-carbonitrile)

• Product Name: 4-(Trifluoromethyl)pyrimidine-5-carbonitrile
• CAS No: 1260676-79-6
• MF: C₆H₂F₃N₃
• MW: 173.095390796661
• MDL: MFCD13193535
• CID: 1081845
• PubChem ID: 71748512
• Update Time: 2025-04-20

4-(Trifluoromethyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)pyrimidine-5-carbonitrile
• 4-Trifluoromethyl-pyrimidine-5-carbonitrile
• DTXSID40857611
• 1260676-79-6
• C6H2F3N3
• 5-Pyrimidinecarbonitrile, 4-(trifluoromethyl)-
• CS-0158533
• SB32381
• AS-77263
• F31157
• MFCD13193535

• MDL： MFCD13193535
• Inchi： 1S/C6H2F3N3/c7-6(8,9)5-4(1-10)2-11-3-12-5/h2-3H
• InChI Key： LNBMWLBOFNHPJJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=CN=1)(F)F

Computed Properties

• Exact Mass: 173.02008156g/mol
• Monoisotopic Mass: 173.02008156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.6Ų